![molecular formula C24H24N4O5S B2736247 (2-(2,3-dimethoxyphenyl)-5-methyloxazol-4-yl)methyl 5-methyl-1-(3-(methylthio)phenyl)-1H-1,2,3-triazole-4-carboxylate CAS No. 946243-25-0](/img/structure/B2736247.png)
(2-(2,3-dimethoxyphenyl)-5-methyloxazol-4-yl)methyl 5-methyl-1-(3-(methylthio)phenyl)-1H-1,2,3-triazole-4-carboxylate
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Description
(2-(2,3-dimethoxyphenyl)-5-methyloxazol-4-yl)methyl 5-methyl-1-(3-(methylthio)phenyl)-1H-1,2,3-triazole-4-carboxylate is a useful research compound. Its molecular formula is C24H24N4O5S and its molecular weight is 480.54. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
- A study by Liu, Li, and Li (2004) explored the synthesis of novel 4-(3,4-dimethoxyphenyl)-2-methylthiazole-5-carboxylic acid derivatives, including compounds related to the one . These compounds demonstrated fungicidal and insecticidal activities in greenhouse evaluations (Liu, Li, & Li, 2004).
Chemical Synthesis and Characterization
- A 2020 study by Ahmed et al. reported the synthesis, spectroscopic, and X-ray characterization of four triazole derivatives with α-ketoester functionality. They analyzed the π-hole tetrel bonding interactions using Hirshfeld surface analysis and DFT calculations (Ahmed et al., 2020).
- Labanauskas et al. (2001) synthesized new 1-acylderivatives of 5-alkylthio-3-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole, exhibiting anti-inflammatory activity (Labanauskas et al., 2001).
- O'Brien et al. (2004) conducted a study on ruthenium complexes containing a pendent catechol ring, involving compounds with similar structural features (O'Brien et al., 2004).
Antimicrobial and Antitumor Activities
- Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, including compounds similar to the one , and evaluated their antimicrobial activities, finding some to possess good or moderate activities against test microorganisms (Bektaş et al., 2007).
- Mortimer et al. (2006) investigated a series of 2-phenylbenzothiazoles, including 2-(3,4-dimethoxyphenyl)-5-fluorobenzothiazole, for their in vitro antitumor properties, particularly against lung, colon, and breast cancer cell lines (Mortimer et al., 2006).
Electrochemical Studies
- Fotouhi et al. (2002) conducted an electrochemical study on thiotriazoles, including compounds structurally similar to the one , investigating their oxidation processes in aqueous-alcoholic media (Fotouhi et al., 2002).
Properties
IUPAC Name |
[2-(2,3-dimethoxyphenyl)-5-methyl-1,3-oxazol-4-yl]methyl 5-methyl-1-(3-methylsulfanylphenyl)triazole-4-carboxylate |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C24H24N4O5S/c1-14-21(26-27-28(14)16-8-6-9-17(12-16)34-5)24(29)32-13-19-15(2)33-23(25-19)18-10-7-11-20(30-3)22(18)31-4/h6-12H,13H2,1-5H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJANVFPVTZPFNZ-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1C2=CC(=CC=C2)SC)C(=O)OCC3=C(OC(=N3)C4=C(C(=CC=C4)OC)OC)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O5S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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